Cas no 1249678-85-0 ((3,4-Dichlorophenyl)(furan-3-yl)methanol)

• Product Name: (3,4-Dichlorophenyl)(furan-3-yl)methanol
• CAS No: 1249678-85-0
• MF: C₁₁H₈Cl₂O₂
• MW: 243.08602142334
• MDL: MFCD07775306
• CID: 5177673
• Update Time: 2026-03-05

(3,4-Dichlorophenyl)(furan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Dichlorophenyl)(furan-3-yl)methanol
• 3,4-Dichlorophenyl-(3-furyl)methanol
• SB61690
• A908698
• 3-Furanmethanol, α-(3,4-dichlorophenyl)-

• MDL： MFCD07775306
• Inchi： 1S/C11H8Cl2O2/c12-9-2-1-7(5-10(9)13)11(14)8-3-4-15-6-8/h1-6,11,14H
• InChI Key： UZICRJOPSBSMBS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=COC=C1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 33.4

Additional information on (3,4-Dichlorophenyl)(furan-3-yl)methanol

Introduction to (3,4-Dichlorophenyl)(furan-3-yl)methanol (CAS No. 1249678-85-0)

(3,4-Dichlorophenyl)(furan-3-yl)methanol, identified by the chemical compound code CAS No. 1249678-85-0, is a significant molecular entity in the realm of organic chemistry and pharmaceutical research. This compound, featuring a dichlorophenyl group and a furan-3-yl moiety, has garnered attention due to its structural versatility and potential applications in the synthesis of bioactive molecules.

The structural framework of (3,4-Dichlorophenyl)(furan-3-yl)methanol comprises a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, linked to a furan ring at the 3-position through a methylene bridge. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemistry endeavors.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards heterocyclic compounds due to their diverse biological activities. The furan moiety, in particular, is known for its presence in numerous pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The incorporation of a furan ring into (3,4-Dichlorophenyl)methanol not only enhances its potential as a pharmacophore but also opens avenues for exploring novel therapeutic interventions.

One of the most compelling aspects of (CAS No. 1249678-85-0) is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel derivatives with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in various diseases.

The dichlorophenyl group in (3,4-Dichlorophenyl)(furan-3-yl)methanol contributes to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. This feature has been exploited to improve the pharmacokinetic profiles of drug candidates derived from this scaffold. Furthermore, the presence of both chlorine atoms at specific positions allows for further functionalization through nucleophilic aromatic substitution or other chemical transformations.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like (CAS No. 1249678-85-0). By employing molecular docking simulations and virtual screening techniques, researchers can predict the binding interactions between this compound and biological targets with high precision. These computational methods have accelerated the discovery process and have led to the identification of promising lead compounds for further development.

The synthesis of (3,4-Dichlorophenyl)(furan-3-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cross-coupling reactions between halogenated phenols and furanylboronic acids, followed by methylation steps to introduce the hydroxymethyl group. Advances in catalytic systems have improved the efficiency of these reactions, making them more scalable for industrial applications.

In conclusion, (3,4-Dichlorophenyl)(furan-3-yl)methanol (CAS No. 1249678-85-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors.